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Compound of Interest

Compound Name: IDH1 Inhibitor 2

Cat. No.: B10830776

Essential Safety and Handling Guide for IDH1
Inhibitor 2

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
IDH1 Inhibitor 2 (CAS No. 2244895-42-7). Given that IDH1 Inhibitor 2 is a potent, covalent
inhibitor of wild-type isocitrate dehydrogenase 1 (IDH1), it is imperative to handle this
compound with a high degree of caution to mitigate potential exposure risks.[1][2][3] Although
one supplier Safety Data Sheet (SDS) classifies this compound as non-hazardous, best
practices for handling potent, biologically active small molecules should be strictly followed.[4]

Chemical and Physical Properties

A summary of the key quantitative data for IDH1 Inhibitor 2 is presented below for easy
reference.
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Property Value Source
CAS Number 2244895-42-7 [1]
Molecular Formula C26H22N40

Molecular Weight 406.48 g/mol

ICso 110 nM (for IDH1)

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent skin, eye, and respiratory exposure
when handling IDH1 Inhibitor 2.

Protection Type Specification Purpose

_ Double-gloving with chemical- Prevents skin contact and
Hand Protection ] . )
resistant nitrile gloves. absorption.

Safety glasses with side
Protects eyes from splashes of

Eye Protection shields or chemical splash )
powders or solutions.
goggles.
A fully buttoned laboratory Prevents contamination of

Body Protection )
coat. personal clothing.

A NIOSH-approved respirator
, _ is recommended when Prevents inhalation of fine
Respiratory Protection ) ) i
handling the powder outside of  particles.

a certified chemical fume hood.

Experimental Protocols

Adherence to the following step-by-step procedures is mandatory for the safe handling and
disposal of IDH1 Inhibitor 2.

Receiving and Storage
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e Upon receipt, visually inspect the container for any signs of damage or leakage.

o Wear appropriate PPE (lab coat, single pair of nitrile gloves, and safety glasses) during
inspection.

» Store the compound in a clearly labeled, sealed container at 2-8°C in a designated and
secure area.

Handling and Weighing (Solid Form)

 All handling of the solid compound should be performed within a certified chemical fume
hood or a ventilated balance enclosure to minimize inhalation exposure.

e Don the full recommended PPE, including double nitrile gloves.

e Use dedicated, clean spatulas and weigh boats for transferring the powder.
o Carefully weigh the desired amount, avoiding the creation of dust.

o Immediately and securely close the primary container after weighing.

o Clean the weighing area and any equipment used with a suitable solvent (e.g., 70% ethanol)
and dispose of the cleaning materials as hazardous waste.

Solution Preparation

» Prepare solutions within a certified chemical fume hood.
e Wear full PPE, including double nitrile gloves and eye protection.
¢ Slowly add the solvent to the pre-weighed solid to prevent splashing.

o Ensure the container is securely capped and vortex or sonicate as needed to fully dissolve
the compound.

Spill Cleanup Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
contamination.
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For Small Spills (<5 mg or <1 mL):

Alert personnel in the immediate area and restrict access.

Wear full PPE, including a respirator if the spill involves powder outside of a fume hood.
If a powder: Gently cover the spill with damp absorbent paper to avoid raising dust.

If a liquid: Absorb the spill with absorbent pads, working from the outside in.

Carefully collect all contaminated materials and place them in a sealed bag labeled as
"Hazardous Chemical Waste."

Clean the spill area twice with a detergent solution followed by a final rinse with 70%
isopropyl alcohol.

Dispose of all cleanup materials as hazardous waste.

For Large Spills (>5 mg or >1 mL):

Evacuate the immediate area and alert the laboratory supervisor and safety officer.
Restrict access to the spill area and post warning signs.

Only trained personnel with appropriate PPE, including respiratory protection, should
conduct the cleanup.

Follow the same containment and cleaning procedures as for a small spill, using a spill kit
designed for cytotoxic or hazardous chemicals.

Disposal Plan

All waste contaminated with IDH1 Inhibitor 2 must be treated as hazardous chemical waste.

e Solid Waste: Collect all contaminated solid materials (e.g., gloves, weigh boats, absorbent
paper) in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing IDH1 Inhibitor 2 in a sealed, compatible, and
clearly labeled hazardous waste container. Do not dispose of down the drain.
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« Empty Containers: The original container, once empty, should be triple-rinsed with a suitable
solvent. The rinsate should be collected as hazardous liquid waste. After rinsing, the
container can be disposed of as regular laboratory glass or plastic waste, with the label

defaced.

» All hazardous waste must be disposed of through your institution's official hazardous waste

management program.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of IDH1 Inhibitor 2,

from receipt to disposal.
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Safe Handling Workflow for IDH1 Inhibitor 2
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Caption: Workflow for safe handling of IDH1 Inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

